(R)-Apomorphine Trifluoroacetic Acid Salt
Overview
Description
(R)-Apomorphine Trifluoroacetic Acid Salt, also known as (R)-Apomorphine Trifluoroacetic Acid Salt, is a useful research compound. Its molecular formula is C₁₇H₁₇NO₂·CF₃CO₂H and its molecular weight is 267.3211402. The purity is usually 95%.
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properties
Product Name |
(R)-Apomorphine Trifluoroacetic Acid Salt |
|---|---|
Molecular Formula |
C₁₇H₁₇NO₂·CF₃CO₂H |
Molecular Weight |
267.3211402 |
synonyms |
(6aR)-5,6,6a,7-Tetrahydro-6-methyl-4H-dibenzo[de,g]quinoline-10,11-diol Trifluoroacetic Acid Salt; 6aβ-Aporphine-10,11-diol Trifluoroacetic Acid Salt; (-)-10,11-Dihydroxy-aporphine Trifluoroacetic Acid Salt; Apokyn Trifluoroacetic Acid Salt; Apomorph |
Origin of Product |
United States |
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